Cas no 68555-63-5 (Maltol propionate)

Maltol propionate Properties

Names and Identifiers

• Maltol propionate
• (2-Methyl-4-oxopyran-3-yl) propanoate
• 2-Methyl-3-(1-oxopropoxy)-4H-pyran-4-one
• 3-Hydroxy-2-methyl-4-pyrone Propionate
• 2-Methyl-4-oxo-4H-pyran-3-yl Propionate
• 4H-Pyran-4-one, 2-methyl-3-(1-oxopropoxy)-
• SO5F79G1MJ
• maltyl propionate
• FEMA 3941
• NBKYPRRBTKRGLE-UHFFFAOYSA-N
• FCH916877
• AK668723
• (2-methyl-4-oxo-pyran-3-y
• +Expand

• MDL： MFCD00036605
• InChIKey： NBKYPRRBTKRGLE-UHFFFAOYSA-N
• Inchi： 1S/C9H10O4/c1-3-8(11)13-9-6(2)12-5-4-7(9)10/h4-5H,3H2,1-2H3
• SMILES： O(C(C([H])([H])C([H])([H])[H])=O)C1C(C([H])=C([H])OC=1C([H])([H])[H])=O

Computed Properties

• Exact Mass: 182.05800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Heavy Atom Count: 13
• Complexity: 299
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 52.6

Experimental Properties

• LogP: 1.26360
• PSA: 56.51000
• Boiling Point: 317.8±31.0 °C at 760 mmHg
• Melting Point: 47.0 to 50.0 deg-C
• Flash Point: 141.5±24.9 °C
• FEMA: 3941
• Color/Form: 。
• Solubility: 。

Maltol propionate Security Information

• WGK Germany：3
• Safety Term：3.2
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Packing Group：III
• Risk Phrases：R10; R22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 1987 3/PG 3
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Signal Word：warning

Maltol propionate Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%